2-Methylpropane-2-sulfonyl fluoride

• Molecular Formula: C4H9FO2S
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 2-methylpropane-2-sulfonyl fluoride
• InChI: InChI=1S/C4H9FO2S/c1-4(2,3)8(5,6)7/h1-3H3
• InChI Key: WXZXSOSICNWLPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)F

Description

2-Methylpropane-2-sulfonyl fluoride (CAS 1934742-83-2) is an aliphatic sulfonyl fluoride that serves as a valuable covalent warhead in chemical biology and medicinal chemistry research. Sulfonyl fluorides are recognized as privileged electrophiles due to their unique balance of high protein reactivity and superior aqueous stability compared to other sulfonyl halides, making them ideal for biomolecular experiments . This reagent belongs to a class of tools that is instrumental in expanding the druggable proteome by enabling the targeting of a diverse range of nucleophilic amino acid residues, including serine, threonine, lysine, tyrosine, cysteine, and histidine . The primary research applications for this compound include the development of targeted covalent inhibitors (TCIs) for challenging therapeutic targets, activity-based protein profiling (ABPP) for enzyme function studies, and the mapping of enzyme binding sites and protein-protein interactions . Its mechanism of action involves the covalent modification of active-site residues in a context-specific manner, which can lead to irreversible enzyme inhibition and facilitates the study of protein function and target engagement through techniques like mass spectrometry . As a covalent modifier, 2-methylpropane-2-sulfonyl fluoride provides researchers with a robust tool for probing protein function and driving innovation in drug discovery. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Conversion from Sulfonic Acid or Sulfonate Precursors Using Thionyl Fluoride

One of the most efficient and high-yielding methods is the direct fluorosulfonylation of sulfonic acid sodium salts or sulfonic acids using thionyl fluoride (SOF2) as a fluorinating agent. This method has been demonstrated to achieve yields between 90% and 99% in short reaction times (~1 hour) at moderate temperatures (room temperature to 130 °C) in solvents such as acetonitrile or DMF.

• The reaction proceeds via deoxyfluorination, where the sulfonic acid or its salt is converted to the sulfonyl fluoride.
• For aliphatic substrates, including tert-butyl derivatives, this method is particularly effective, with reported yields ≥ 92% as measured by ^19F NMR spectroscopy.
• The use of thionyl fluoride avoids the need for sulfonyl chlorides and harsh chlorination-fluorination sequences, improving safety and operational simplicity.

Parameter	Condition	Outcome
Reagent	Thionyl fluoride (SOF2)	Efficient fluorosulfonylation
Solvent	Acetonitrile or DMF	Improved yields at room temperature
Temperature	25–130 °C	High yields in 1 hour
Substrate	Sulfonic acid sodium salts	High yield for aliphatic sulfonyl fluorides
Typical Yield	90–99%	Confirmed by ^19F NMR

This approach is supported by a 2022 study demonstrating facile sulfonyl fluoride synthesis from sulfonic acids using thionyl fluoride with excellent yields and mild conditions.

Fluorination of Sulfonyl Chlorides or Sulfonate Salts Using Potassium Fluoride or Potassium Hydrogen Difluoride

A classical method involves the chlorine-fluorine exchange reaction starting from the corresponding sulfonyl chloride derivative of 2-methylpropane-2-sulfonyl chloride.

• The sulfonyl chloride is treated with aqueous potassium fluoride (KF) or potassium hydrogen difluoride (KHF2) to substitute chlorine with fluorine.
• This reaction is typically performed in polar solvents and may require heating.
• The method is well-established for arenesulfonyl chlorides but is adaptable for aliphatic sulfonyl chlorides, including tert-butyl derivatives.

Parameter	Condition	Outcome
Starting material	2-Methylpropane-2-sulfonyl chloride	Chlorine-fluorine exchange
Fluoride source	KF or KHF2	Nucleophilic substitution
Solvent	Aqueous or polar organic solvents	Moderate to good yields
Temperature	Elevated (reflux or 75 °C)	Efficient fluorination

This method is referenced as the most common sulfonyl fluoride preparation technique and is used broadly in sulfonyl fluoride synthesis.

Mechanochemical Synthesis Using Potassium Hydrogen Difluoride and Acetic Acid

Recent advances have introduced solvent-free mechanochemical approaches where sulfonyl precursors such as 2-methylimidazole sulfonyl derivatives are milled with potassium hydrogen difluoride (KHF2) and acetic acid to yield sulfonyl fluorides.

• This green chemistry approach avoids solvents, uses ball milling at elevated temperatures (80–250 °C), and achieves moderate to good yields.
• The method is advantageous for volatile and sensitive sulfonyl fluorides, including aliphatic derivatives.
• Yields for aliphatic sulfonyl fluorides like isopropyl sulfonyl fluoride are lower (10–25%) due to volatility but can be improved with careful workup.

Parameter	Condition	Outcome
Reagents	KHF2, AcOH	Fluorination via mechanochemistry
Equipment	Mixer mill with stainless steel jar	Solvent-free, green method
Temperature	80–250 °C	Moderate to good yields
Substrate	Sulfonyl 2-methylimidazoles	Suitable for aliphatic sulfonyl fluorides
Yield	10–87% (volatile substrates lower)	Requires careful purification

This method is described in a 2020 report highlighting mechanochemical synthesis of sulfur(VI) fluorides with advantages in sustainability and operational simplicity.

Catalytic Radical Fluorosulfonylation of Alkenes

Although more indirect, radical fluorosulfonylation of alkenes using redox-active fluorosulfonyl reagents and iridium catalysts can produce alkyl sulfonyl fluorides, including tert-butyl derivatives, via radical addition pathways.

• This method uses bench-stable fluorosulfonyl reagents and mild photocatalytic conditions.
• Radical intermediates add across double bonds, followed by radical trapping to install the sulfonyl fluoride group.
• The approach is versatile for functionalized alkenes but less direct for preparing pure 2-methylpropane-2-sulfonyl fluoride.

Parameter	Condition	Outcome
Catalyst	Iridium complex (2 mol%)	Photocatalytic radical addition
Reagents	Fluorosulfonyl radical sources	Radical fluorosulfonylation of alkenes
Temperature	Ambient	Moderate to good yields
Substrate	Terminal alkenes	Functional group tolerant

This method is detailed in a 2022 publication describing radical fluorosulfonylation with good regioselectivity and yields.

Comparative Summary Table of Preparation Methods

Method	Starting Material	Key Reagents/Conditions	Yield Range (%)	Advantages	Limitations
Thionyl Fluoride Deoxyfluorination	Sulfonic acid or sodium sulfonate	Thionyl fluoride, acetonitrile/DMF, RT–130 °C	90–99	High yield, mild conditions, fast reaction	Requires handling of toxic SOF2
Chlorine-Fluorine Exchange	Sulfonyl chloride	KF or KHF2, aqueous or polar solvent, heat	Moderate to good	Well-established, straightforward	Requires sulfonyl chloride precursor
Mechanochemical Milling	Sulfonyl 2-methylimidazoles	KHF2, AcOH, ball milling, 80–250 °C	10–87	Solvent-free, green chemistry	Lower yields for volatile substrates, purification needed
Photocatalytic Radical Addition	Terminal alkenes	Iridium catalyst, fluorosulfonyl reagent, ambient	Moderate to good	Mild conditions, functional group tolerance	Indirect, not for pure sulfonyl fluoride synthesis

Research Findings and Notes

• The thionyl fluoride method is currently the most efficient for preparing aliphatic sulfonyl fluorides, including 2-methylpropane-2-sulfonyl fluoride, with excellent yields and relatively mild conditions.
• The chlorine-fluorine exchange remains a classical route but involves an additional step to prepare sulfonyl chlorides and may require harsher conditions.
• Mechanochemical methods provide a sustainable alternative but may suffer from volatility issues and somewhat lower yields for aliphatic substrates like tert-butyl sulfonyl fluoride.
• Radical fluorosulfonylation methods expand the toolbox for sulfonyl fluoride synthesis but are more suited for functionalized alkyl sulfonyl fluorides derived from alkenes rather than direct synthesis of 2-methylpropane-2-sulfonyl fluoride.

Chemical Reactions Analysis

Types of Reactions: 2-Methylpropane-2-sulfonyl fluoride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in sulfur(vi)-fluoride exchange (SuFEx) reactions, which are highly selective and efficient.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although these reactions are less common compared to substitution.

Common Reagents and Conditions:

Substitution: Common reagents include potassium fluoride and thiols, with reactions typically conducted at room temperature and atmospheric pressure.

Oxidation/Reduction: Specific oxidizing or reducing agents are used depending on the desired transformation.

Major Products: The major products formed from these reactions include various sulfonyl fluoride derivatives, which can be further functionalized for different applications .

Scientific Research Applications

2-Methylpropane-2-sulfonyl fluoride has found widespread applications in several fields:

Chemistry: It is used as a reagent in organic synthesis, particularly in click chemistry and bioorthogonal chemistry.

Biology: The compound serves as a covalent probe for modifying protein residues, aiding in the study of enzyme functions and protein interactions.

Medicine: It is employed in drug discovery as a warhead for covalent inhibitors, targeting specific enzymes and proteins.

Industry: The compound is utilized in the production of functional materials, including polymers and advanced materials.

Mechanism of Action

The mechanism of action of 2-Methylpropane-2-sulfonyl fluoride involves its role as an electrophilic warhead. It covalently modifies specific amino acid residues in proteins, such as serine, threonine, lysine, tyrosine, cysteine, and histidine . This modification can inhibit enzyme activity or alter protein function, making it a valuable tool in chemical biology and drug discovery .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table highlights key structural and functional differences between 2-methylpropane-2-sulfonyl fluoride and related compounds:

Compound Name	CAS Number	Molecular Weight (g/mol)	Functional Group	Key Structural Feature	Primary Applications
2-Methylpropane-2-sulfonyl fluoride	N/A	~154.2 (estimated)	Sulfonyl fluoride (–SO₂F)	Branched tert-butyl group	Click chemistry, covalent inhibitors
Sodium 2-methylprop-2-ene-1-sulfonate	1561-92-8	~162.1	Sulfonate (–SO₃⁻Na⁺)	Linear alkene substituent	Surfactants, polymerization additives
2-Methyl-2-phenylpropanoyl chloride	Not provided	~182.6	Acyl chloride (–COCl)	Branched phenyl-substituted carbonyl	Acylation reactions, peptide synthesis
1-(2-Methylpropane-2-sulfonyl)piperidin-4-amine hydrochloride	1795507-71-9	245.74	Sulfonamide (–SO₂NH–)	Piperidine-linked sulfonamide	Pharmaceutical intermediates

Reactivity and Stability

• 2-Methylpropane-2-sulfonyl fluoride : Exhibits moderate reactivity in SuFEx reactions due to steric hindrance from the tert-butyl group, which slows hydrolysis in aqueous environments. This stability enables its use in biological labeling and drug discovery .
• Sodium 2-methylprop-2-ene-1-sulfonate : As a sulfonate salt, it is highly water-soluble and unreactive under physiological conditions, making it suitable for industrial applications rather than synthetic chemistry .
• 2-Methyl-2-phenylpropanoyl chloride: Highly reactive in nucleophilic acyl substitutions (e.g., forming amides or esters) but prone to rapid hydrolysis, necessitating anhydrous conditions .
• Sulfonamide derivative (CAS 1795507-71-9) : Demonstrates the utility of 2-methylpropane-2-sulfonyl fluoride as a precursor for sulfonamide synthesis, where the sulfonyl group enhances metabolic stability in drug candidates .

Research Findings

• Selectivity in SuFEx Reactions : The tert-butyl group in 2-methylpropane-2-sulfonyl fluoride reduces off-target reactivity, a critical advantage over linear sulfonyl fluorides in complex biological systems .
• Pharmaceutical Relevance : Derivatives such as CAS 1795507-71-9 highlight the compound’s role in generating sulfonamide-based therapeutics with improved pharmacokinetic profiles .

Biological Activity

2-Methylpropane-2-sulfonyl fluoride, an organosulfur compound, is characterized by a sulfonyl fluoride functional group attached to a branched alkyl chain. Its unique structure enhances its electrophilicity, making it a significant reagent in organic synthesis and biological research. This article explores the biological activity of 2-methylpropane-2-sulfonyl fluoride, focusing on its mechanisms of action, applications in enzyme inhibition, and potential therapeutic uses.

The biological activity of 2-methylpropane-2-sulfonyl fluoride primarily arises from its ability to covalently modify proteins. The sulfonyl fluoride group can react with nucleophilic amino acid residues such as:

• Serine
• Threonine
• Cysteine

This reactivity leads to enzyme inhibition or alteration of protein function, making it a valuable tool for studying enzyme mechanisms and protein interactions. The electrophilic nature of the sulfonyl fluoride allows it to form stable covalent bonds with these residues, which can significantly impact enzymatic activity and cellular processes .

Applications in Enzyme Inhibition

2-Methylpropane-2-sulfonyl fluoride has been utilized in various studies to investigate enzyme inhibition. Notably, sulfonyl fluorides are recognized for their ability to inhibit serine hydrolases and other enzymes through covalent modification. For instance, research indicates that these compounds can effectively target active site residues in enzymes, leading to irreversible inhibition .

Case Studies

• Inhibition of Fatty Acid Amide Hydrolase (FAAH) :
  • A study demonstrated that sulfonyl fluorides, including 2-methylpropane-2-sulfonyl fluoride, act as potent inhibitors of FAAH. This enzyme is crucial for the degradation of endocannabinoids, and its inhibition can have significant pharmacological effects .
  • The structure-activity relationship (SAR) studies indicated that modifications to the sulfonyl fluoride group could enhance selectivity and potency against FAAH while minimizing off-target effects.
• Targeting Proteases :
  • Research has shown that 2-methylpropane-2-sulfonyl fluoride can inhibit various proteases by covalently modifying serine residues within their active sites. This property has been exploited in drug discovery to develop selective protease inhibitors .

Data Table: Biological Activity Summary

Biological Activity	Mechanism	Target Enzymes	References
Covalent modification of proteins	Electrophilic attack on nucleophiles	Serine hydrolases, FAAH	, ,
Inhibition of enzymatic activity	Irreversible binding	Various proteases	,
Potential therapeutic applications	Modulation of biochemical pathways	Endocannabinoid system

Research Findings

Recent studies have highlighted the versatility of 2-methylpropane-2-sulfonyl fluoride in chemical biology. Its ability to selectively modify proteins makes it an essential compound for probing biochemical pathways and developing new therapeutic agents. For example:

• Selective Inhibition : The compound has shown promise in selectively inhibiting specific enzymes without affecting others, which is crucial for minimizing side effects in therapeutic applications.
• Biocompatibility : Despite its reactivity, the compound exhibits a degree of biocompatibility that allows it to be used in biological systems without causing significant toxicity .

Q & A

Basic Research Questions

Q. What are the critical considerations for optimizing the synthesis of 2-Methylpropane-2-sulfonyl fluoride to ensure high purity and yield?

• Methodological Answer : Synthesis optimization requires controlling reaction parameters such as temperature, stoichiometry, and solvent selection. For instance, sulfonation of tert-butyl precursors under anhydrous conditions minimizes hydrolysis by-products. Post-synthesis purification via fractional distillation or preparative HPLC is recommended to isolate the compound from unreacted intermediates. Analytical validation using NMR (e.g., $^{19}\text{F}$ NMR) ensures structural fidelity and purity .

Q. Which analytical techniques are most effective for characterizing 2-Methylpropane-2-sulfonyl fluoride and its intermediates?

• Methodological Answer : Two-dimensional NMR (e.g., $^{1}\text{H}$-$^{13}\text{C}$ HSQC) and LC-MS are critical for structural elucidation. Quantitative $^{19}\text{F}$ NMR can track reaction progress, while FT-IR confirms sulfonyl fluoride functional groups. Mass spectrometry with high-resolution capabilities (HRMS) validates molecular ions and fragmentation patterns .

Q. What safety protocols are essential when handling 2-Methylpropane-2-sulfonyl fluoride in standard laboratory settings?

• Methodological Answer : Use inert atmospheres (argon/nitrogen) to prevent hydrolysis. Personal protective equipment (PPE) including fluoropolymer-coated gloves and vapor-resistant goggles is mandatory. Work in fume hoods with scrubbers to neutralize HF by-products. Storage in moisture-free, amber glass vials at -20°C is advised .

Advanced Research Questions

Q. How can researchers investigate the steric effects of the tert-butyl group in 2-Methylpropane-2-sulfonyl fluoride on its reactivity compared to linear sulfonyl fluorides?

• Methodological Answer : Comparative kinetic studies with substrates like ethanesulfonyl fluoride can quantify steric hindrance. Density Functional Theory (DFT) calculations model transition states to predict reactivity differences. Experimental validation via competition reactions with nucleophiles (e.g., amines or thiols) under standardized conditions provides empirical data .

Q. What experimental designs are recommended to resolve contradictions in reported biological activities of 2-Methylpropane-2-sulfonyl fluoride across cellular models?

• Methodological Answer : Cross-validation using isogenic cell lines (e.g., wild-type vs. enzyme-knockout models) isolates target-specific effects. Dose-response assays with orthogonal readouts (e.g., fluorescence-based enzymatic activity and SPR binding kinetics) clarify mechanisms. Meta-analysis of existing datasets with standardized normalization methods (e.g., Z-score transformation) mitigates variability .

Q. How can the redox-modulating properties of 2-Methylpropane-2-sulfonyl fluoride be systematically studied in cellular systems?

• Methodological Answer : Use redox-sensitive probes (e.g., roGFP for glutathione status) in live-cell imaging. Couple this with transcriptomic profiling (RNA-seq) to identify pathways affected by sulfonyl fluoride-induced oxidative stress. Pharmacological inhibition of redox regulators (e.g., Nrf2) can validate mechanistic dependencies .

Q. What strategies are effective for probing the competitive vs. non-competitive inhibition mechanisms of 2-Methylpropane-2-sulfonyl fluoride against enzymatic targets?

• Methodological Answer : Perform Michaelis-Menten kinetics with varied substrate concentrations. A non-competitive inhibitor will reduce $V_{\text{max}}$ without altering $K_m$, while competitive inhibition increases $K_m$. Structural studies (X-ray crystallography or cryo-EM) of enzyme-inhibitor complexes provide atomic-level insights .

Q. How can advanced inert-atmosphere techniques prevent decomposition of 2-Methylpropane-2-sulfonyl fluoride during long-term storage or high-temperature reactions?

• Methodological Answer : Use Schlenk-line techniques for transferring and storing the compound under argon. For reactions, employ sealed microwave vials with anhydrous solvents (e.g., DMF or THF). Real-time monitoring via in-situ IR spectroscopy detects early decomposition .